3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride
Description
3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride is a compound that features a five-membered pyrrolidine ring . This nitrogen heterocycle is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The molecule has a molecular weight of 225.76 Da .
Synthesis Analysis
The synthesis of pyrrolidine compounds can be achieved through two main strategies . The first involves ring construction from different cyclic or acyclic precursors, while the second involves the functionalization of preformed pyrrolidine rings . The stereogenicity of carbons in the pyrrolidine ring is a significant feature, and different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .Molecular Structure Analysis
The pyrrolidine ring in the molecule is a saturated scaffold, which allows efficient exploration of the pharmacophore space due to sp3-hybridization . It contributes to the stereochemistry of the molecule and increases three-dimensional (3D) coverage due to the non-planarity of the ring .Chemical Reactions Analysis
The chemical reactions involving pyrrolidine compounds are largely influenced by steric factors . These factors can significantly impact the biological activity of the compounds .Safety and Hazards
Future Directions
The future directions for research on 3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride and similar pyrrolidine compounds involve the design of new compounds with different biological profiles . This can be achieved by exploring different synthetic strategies and investigating the influence of steric factors on biological activity .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride involves the reaction of 4-methylbenzaldehyde with 1,3-cyclohexanedione to form 4-(4-methylphenyl)-3-buten-2-one, which is then reacted with 3,3-dimethyl-1-butene in the presence of a base to form 3,3-dimethyl-4-(4-methylphenyl)pyrrolidine. The resulting pyrrolidine is then reacted with hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "4-methylbenzaldehyde", "1,3-cyclohexanedione", "3,3-dimethyl-1-butene", "base", "hydrochloric acid" ], "Reaction": [ "Step 1: React 4-methylbenzaldehyde with 1,3-cyclohexanedione in the presence of a base to form 4-(4-methylphenyl)-3-buten-2-one.", "Step 2: React 4-(4-methylphenyl)-3-buten-2-one with 3,3-dimethyl-1-butene in the presence of a base to form 3,3-dimethyl-4-(4-methylphenyl)pyrrolidine.", "Step 3: React 3,3-dimethyl-4-(4-methylphenyl)pyrrolidine with hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
CAS RN |
2551114-99-7 |
Product Name |
3,3-dimethyl-4-(4-methylphenyl)pyrrolidine hydrochloride |
Molecular Formula |
C13H20ClN |
Molecular Weight |
225.8 |
Purity |
95 |
Origin of Product |
United States |
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